2-fluoro-N-(5-methyl-2,1,3-benzothiadiazol-4-yl)benzamide

• CAS RN: 6223-96-7
• Molecular Formula: C14H10FN3OS
• Molecular Weight: 287.31 g/mol
• IUPAC Name: 2-fluoro-N-(5-methyl-2,1,3-benzothiadiazol-4-yl)benzamide
• InChI: InChI=1S/C14H10FN3OS/c1-8-6-7-11-13(18-20-17-11)12(8)16-14(19)9-4-2-3-5-10(9)15/h2-7H,1H3,(H,16,19)
• InChI Key: IZSUKJBFUVRYFU-UHFFFAOYSA-N
• SMILES: CC1=C(C2=NSN=C2C=C1)NC(=O)C3=CC=CC=C3F

Description

2-fluoro-N-(5-methyl-2,1,3-benzothiadiazol-4-yl)benzamide is a chemical compound that has recently gained attention in scientific research due to its potential applications in various fields. This compound is a benzothiadiazole derivative that has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 2-fluoro-N-(5-methyl-2,1,3-benzothiadiazol-4-yl)benzamide is not fully understood. However, it is believed to inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. It has also been shown to inhibit the growth of fungi and bacteria by disrupting their cell membranes.
Biochemical and Physiological Effects:
Studies have shown that this compound has a low toxicity profile and does not have any significant adverse effects on normal cells. However, it has been shown to induce cell cycle arrest and apoptosis in cancer cells. Additionally, this compound has been shown to have anti-inflammatory effects, which may be beneficial in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-fluoro-N-(5-methyl-2,1,3-benzothiadiazol-4-yl)benzamide in lab experiments is its low toxicity profile. It can be used at higher concentrations without causing significant adverse effects on normal cells. However, one of the limitations of this compound is its limited solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the study of 2-fluoro-N-(5-methyl-2,1,3-benzothiadiazol-4-yl)benzamide. One potential direction is the development of more efficient synthesis methods to increase the yield of this compound. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of various diseases. Finally, the development of novel derivatives of this compound may lead to the discovery of more potent and selective anticancer agents.

Synthesis Methods

The synthesis of 2-fluoro-N-(5-methyl-2,1,3-benzothiadiazol-4-yl)benzamide has been achieved using different methods, including the reaction of 2-aminobenzamide with 5-methyl-2,1,3-benzothiadiazole-4-carboxylic acid, followed by the introduction of a fluorine atom. Another method involves the reaction of 2-fluoro-N-(4-nitrophenyl)benzamide with 5-methyl-2,1,3-benzothiadiazole-4-carboxylic acid, followed by reduction and deprotection.

Scientific Research Applications

2-fluoro-N-(5-methyl-2,1,3-benzothiadiazol-4-yl)benzamide has shown potential in various scientific research applications. It has been studied for its anticancer activity, with promising results in inhibiting the growth of cancer cells. Additionally, this compound has been investigated for its antifungal and antibacterial properties, as well as its potential as an anti-inflammatory agent.